Cas no 54623-37-9 (4-Octanone, 5-hydroxy-3,3,6,6-tetramethyl-)
54623-37-9 structure
Product Name:4-Octanone, 5-hydroxy-3,3,6,6-tetramethyl-
CAS No:54623-37-9
MF:C12H24O2
MW:200.317764282227
CID:354077
PubChem ID:44721105
Update Time:2025-04-19
4-Octanone, 5-hydroxy-3,3,6,6-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Octanone, 5-hydroxy-3,3,6,6-tetramethyl-
- 5-hydroxy-3,3,6,6-tetramethyloctan-4-one
- DTXSID20660428
- 54623-37-9
-
- Inchi: 1S/C12H24O2/c1-7-11(3,4)9(13)10(14)12(5,6)8-2/h9,13H,7-8H2,1-6H3
- InChI Key: FLJKXUVXDVPJFK-UHFFFAOYSA-N
- SMILES: OC(C(C(C)(C)CC)=O)C(C)(C)CC
Computed Properties
- Exact Mass: 200.17772
- Monoisotopic Mass: 200.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 3.2
Experimental Properties
- PSA: 37.3
4-Octanone, 5-hydroxy-3,3,6,6-tetramethyl- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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